Cas no 1261670-70-5 (3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone)

• Product Name: 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone
• CAS No: 1261670-70-5
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4986154
• Update Time: 2025-08-26

3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone

• Inchi： 1S/C11H11BrF2O2/c1-16-9-4-2-3-7(11(13)14)10(9)8(15)5-6-12/h2-4,11H,5-6H2,1H3
• InChI Key： DFLPUSNWLXZXBT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone

Introduction to 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone (CAS No. 1261670-70-5)

3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone, identified by its CAS number 1261670-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of propiophenones, which are known for their versatile applications in synthetic chemistry and as intermediates in the synthesis of more complex molecules. The presence of both bromine and difluoromethyl substituents in its structure imparts unique reactivity, making it a valuable building block for further derivatization and functionalization.

The structural features of 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone include a brominated aromatic ring, a methoxy group, and a difluoromethyl side chain. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity. The bromine atom, for instance, serves as a versatile handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. The methoxy group can participate in hydrogen bonding interactions, affecting the molecule's solubility and binding affinity, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug-like molecules.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone has been explored as a potential intermediate in the synthesis of various bioactive molecules. Its unique structural motif makes it particularly suitable for generating compounds with targeted biological activities. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The combination of bromine and difluoromethyl groups provides multiple opportunities for structural diversification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of their synthetic targets.

One of the most compelling aspects of 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone is its utility in fragment-based drug discovery. Fragment-based approaches rely on the identification of small molecular fragments that exhibit weak but specific interactions with biological targets. These fragments can then be linked together or modified to produce lead compounds with higher affinity and selectivity. The structural complexity and functional diversity of 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone make it an ideal candidate for such strategies. Its ability to undergo various chemical transformations allows researchers to rapidly generate libraries of derivatives for high-throughput screening.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability. The incorporation of a difluoromethyl group into a molecule often enhances its binding affinity to biological targets by increasing hydrophobic interactions and reducing rotation around certain bonds. In the context of 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone, this effect is particularly pronounced, making it an attractive scaffold for developing novel therapeutics. Additionally, the presence of both bromine and methoxy groups provides further opportunities for derivatization, allowing researchers to explore a wide range of chemical space.

The synthesis of 3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone typically involves multi-step organic transformations starting from readily available precursors. Key steps often include bromination reactions at specific positions on an aromatic ring, followed by functionalization with a difluoromethyl group and methoxylation. These reactions require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to perform these transformations more efficiently and scalablely, which is crucial for industrial applications.

In conclusion,3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone (CAS No. 1261670-70-5) represents a promising intermediate in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in fragment-based drug discovery, coupled with its ability to generate bioactive derivatives, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research in this field continues to evolve,3-Bromo-2'-(difluoromethyl)-6'-methoxypropiophenone is likely to remain at the forefront of efforts aimed at discovering new drugs with improved efficacy and safety profiles.